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Compound of Interest

Compound Name: 3,4'-Dichlorodiphenyl ether

Cat. No.: B1293640

An In-depth Technical Guide on the Chemical Properties of 3,4'-Dichlorodiphenyl Ether

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis protocols, and metabolic pathways of 3,4'-Dichlorodiphenyl ether. The
information is intended for researchers, scientists, and professionals in drug development and
chemical synthesis.

Chemical and Physical Properties

3,4'-Dichlorodiphenyl ether is a chlorinated aromatic ether. It appears as a colorless to light

yellow oily liquid.[1][2][3] Its key chemical and physical properties are summarized in the table
below.
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Property Value

Molecular Formula C12HsCI20[1][4]

Molecular Weight 239.1 g/mol [1][4]

CAS Number 6842-62-2[1][4]
Appearance Colorless to light yellow liquid[2][5]
Melting Point -10 °C[1][2][3]

Boiling Point 113 °C at 0.5 mmHg[1][3]
Density 1.29 g/mL[1][2][3]
Refractive Index 1.5950 (at 25°C)[1][5][6]
Vapor Pressure 0.000836 mmHg at 25°CJ[1]
Flash Point 109.8°C[1]

- Insoluble in water; soluble in organic solvents
Solubility ]
like benzene and chlorobenzene.[1][2]

Experimental Protocols: Synthesis

The primary method for synthesizing 3,4'-Dichlorodiphenyl ether is a variation of the Ullmann
condensation, which involves the reaction of a phenol with an aryl halide in the presence of a
copper catalyst.

Synthesis from 4-Chlorophenol and 1,3-
Dichlorobenzene

A common industrial synthesis involves the reaction of 4-chlorophenol with 1,3-
dichlorobenzene.

Protocol:

e Reactant Mixture: 1 mole of 4-chlorophenol is mixed with approximately 2 to 6 moles of 1,3-
dichlorobenzene and 1 to 3 moles of potassium carbonate in a dipolar aprotic solvent (e.qg.,
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N-methylpyrrolidone) that has a boiling point above 160°C.[7][8]

Heating: The mixture is heated with stirring to a temperature range of 160°C to 190°C.[7][8]

Catalyst Addition: Approximately 0.01 to 1 mol% of basic copper carbonate is added to the
heated mixture.[7][8]

Reaction and Water Removal: The reaction mixture is further heated to 170-173°C with
continuous stirring. During this phase, the water formed during the reaction is removed by
distillation.[1][7][8]

Reaction Completion: The mixture is maintained at this temperature for several hours to
ensure the reaction goes to completion.[1]

Work-up: After cooling, the mixture is filtered. The filtrate is then subjected to reduced
pressure distillation to remove unreacted starting materials and the solvent, yielding the 3,4'-
Dichlorodiphenyl ether product.[1][3]
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Figure 1: Synthesis workflow for 3,4'-Dichlorodiphenyl ether.
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Biological Activity and Metabolism

3,4'-Dichlorodiphenyl ether is primarily known as a key intermediate in the production of the
broad-spectrum fungicide, difenoconazole.[1] While its direct signaling pathways are not
extensively studied, its metabolism has been investigated in rats.

In vivo studies on chlorodiphenyl ethers in rats indicate two primary metabolic routes: aromatic
hydroxylation and the scission of the ether bond. Aromatic hydroxylation is the predominant
pathway.[9] The metabolism does not lead to the formation of more toxic chlorodibenzo-p-

dioxins or chlorodibenzofurans.[9]
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Figure 2: Metabolic pathways of chlorodiphenyl ethers in rats.

Safety and Handling
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3,4'-Dichlorodiphenyl ether is classified as harmful if swallowed and causes skin irritation.[10]
[11] It is also very toxic to aquatic life with long-lasting effects.[10][11]

» Handling: Should be handled in a well-ventilated area using appropriate personal protective
equipment (PPE), including gloves and eye protection, to avoid contact with skin and eyes.
[10][11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat and sources of ignition.[2]

o Toxicity Data:

[e]

Oral LD50 (rat, female): > 300 - < 2000 mg/kg bw[10]

o

Dermal LD50 (rat, male/female): > 2000 mg/kg bw[10]

[¢]

LC50 (Danio rerio, 96h): 0.286 mg/L[10][11]

[e]

EC50 (Daphnia magna, 48h): 0.149 mg/L[10][11]

[e]

EC50 (Algae, 72h): 0.024 mg/L[10][11]

Applications

The primary application of 3,4'-Dichlorodiphenyl ether is as a crucial intermediate in the
chemical industry.

o Pesticides: It is a key raw material for the synthesis of the fungicide difenoconazole.[1][2]

e Pharmaceuticals: Its derivatives are explored for potential applications in the pharmaceutical
field.[2]

 Industrial Chemicals: It is used in the synthesis of high-temperature heat carriers and
synthetic resins.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chembk.com/en/chem/3,4'-Dichlorodiphenyl%20ether
https://www.talentchemicals.com/organic-chemicals/3-4-dichlorodiphenyl-ether-cas-6842-62-2.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9855595_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorodiphenyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorodiphenyl-ether
https://www.lixingchem.com/product_detail_en/id/8.html
https://www.lixing-chem.com/3-4-dichlorodiphenyl-ether-3941130.html
https://patents.google.com/patent/CA2031444A1/en
https://patents.google.com/patent/CA2031444A1/en
https://patents.google.com/patent/EP0431487B1/en
https://patents.google.com/patent/EP0431487B1/en
https://www.scilit.com/publications/85478a7e0ae8cd579e6a9d6efc7bf165
https://www.chemicalbook.com/msds/3-4-Dichlorodiphenyl-ether.pdf
https://www.echemi.com/sds/34-dichlorodiphenyl-ether-temppid160705012629.html
https://www.benchchem.com/product/b1293640#3-4-dichlorodiphenyl-ether-chemical-properties
https://www.benchchem.com/product/b1293640#3-4-dichlorodiphenyl-ether-chemical-properties
https://www.benchchem.com/product/b1293640#3-4-dichlorodiphenyl-ether-chemical-properties
https://www.benchchem.com/product/b1293640#3-4-dichlorodiphenyl-ether-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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